Cas no 174423-38-2 (2,10,12-Eicosatrienoic acid, 20-[[3-[(aminocarbonyl)oxy]-1-oxobutyl]amino]-19-hydroxy-3,5,15-trimethyl-7-methylene-17-oxo-)

• Product Name: 2,10,12-Eicosatrienoic acid, 20-[[3-[(aminocarbonyl)oxy]-1-oxobutyl]amino]-19-hydroxy-3,5,15-trimethyl-7-methylene-17-oxo-
• CAS No: 174423-38-2
• MF: C₂₉H₄₆N₂O₇
• MW: 534.684749126434
• CID: 2725929
• Update Time: 2024-03-01

2,10,12-Eicosatrienoic acid, 20-[[3-[(aminocarbonyl)oxy]-1-oxobutyl]amino]-19-hydroxy-3,5,15-trimethyl-7-methylene-17-oxo- Chemical and Physical Properties

Names and Identifiers

• 2,10,12-Eicosatrienoic acid, 20-[[3-[(aminocarbonyl)oxy]-1-oxobutyl]amino]-19-hydroxy-3,5,15-trimethyl-7-methylene-17-oxo-
• Kalimantacin C

• Inchi： 1S/C29H46N2O7/c1-20(13-22(3)14-23(4)16-28(35)36)11-9-7-6-8-10-12-21(2)15-25(32)18-26(33)19-31-27(34)17-24(5)38-29(30)37/h6-8,10,16,21-22,24,26,33H,1,9,11-15,17-19H2,2-5H3,(H2,30,37)(H,31,34)(H,35,36)
• InChI Key： VWVAAKIWHSCMIW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=C(C)CC(C)CC(=C)CCC=CC=CCC(C)CC(=O)CC(O)CNC(=O)CC(OC(N)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• XLogP3: 5.781

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatrienoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatrienoic acids